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Compound of Interest

Compound Name: Nor NOHA monoacetate

Cat. No.: B10752297

Get Quote

Part 1: Executive Safety Directive
Do not dispose of Nor-NOHA monoacetate down the drain.

Although Safety Data Sheets (SDS) often classify Nor-NOHA monoacetate (

-hydroxy-nor-L-arginine monoacetate) as "Not a dangerous substance" according to GHS
standards, this classification reflects a lack of acute toxicity data, not an absence of biological
activity.[1][2] As a potent, reversible inhibitor of Arginase I and II (

), this compound is bioactive and poses a potential risk to aquatic ecosystems if released into
municipal water systems.[1]

The Golden Rule of Research Waste: Treat all bioactive enzyme inhibitors as Hazardous

Chemical Waste unless explicitly validated otherwise.

Part 2: Hazard Profile & Scientific Rationale[1][2]
To ensure safety, we must understand the material we are handling.[1][2] This section bridges

the gap between the SDS and practical laboratory wisdom.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10752297#bc-rfq
https://www.caymanchem.com/product/10006861/nor-noha-acetate
https://veeprho.com/impurities/n%CF%89-hydroxy-l-arginine-monoacetate/
https://www.caymanchem.com/product/10006861/nor-noha-acetate
https://www.caymanchem.com/product/10006861/nor-noha-acetate
https://veeprho.com/impurities/n%CF%89-hydroxy-l-arginine-monoacetate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10752297?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identity & Properties[1][2]
Compound: Nor-NOHA monoacetate[1][2][3][4][5]

CAS Number: 2250019-93-1 (Monoacetate salt)[1][2][3]

Molecular Formula:

[1][2]

Solubility: Highly soluble in water (~100 mM) and DMSO.[1][2]

Stability: Hygroscopic; stable at -20°C.[1][2]

The "Bioactivity" Hazard (Why we segregate)
Standard waste protocols often ignore "non-toxic" inhibitors.[1][2] However, Nor-NOHA is

designed to block the urea cycle by mimicking the transition state of arginine hydrolysis [1].[1]

[2]

Environmental Impact: Arginase is evolutionarily conserved.[1][2] Releasing potent inhibitors

into wastewater can disrupt nitrogen metabolism in aquatic organisms.[1][2]

Chemical Incompatibility: As an acetate salt containing guanidine-like moieties, it can react

with strong oxidizers (e.g., permanganates, chromates) to produce heat or toxic by-products.

[1][2]

Table 1: Quick Reference Hazard Data
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Parameter Specification Operational Implication

GHS Classification
Not Classified / Irritant

(Eye/Skin)

Use standard PPE; no special

respirator required.[1][2]

RCRA Status (USA) Non-Listed (Not P or U list)

Classify as "Non-Regulated

Chemical Waste" for vendor

pickup.[1][2]

Bioactivity (Macrophage Arginase) [2]
Zero-discharge policy.

Incineration is required.[1][2]

Physical State White Lyophilized Solid
Risk of aerosolization during

weighing.[1][2]

Part 3: Step-by-Step Disposal Workflows
Pre-Disposal Setup (PPE & Causality)
Before handling waste, verify your protective barrier.[1][2]

Nitrile Gloves (Double-gloving recommended): Prevents transdermal absorption of the

dissolved salt.[1][2]

Safety Goggles: Nor-NOHA is a potential ocular irritant.[1][2]

Lab Coat: Standard protection against particulate accumulation.[1][2]

Scenario A: Solid Waste (Expired Vials/Powder)
Context: You have a vial of lyophilized powder that has degraded or is past its shelf life

(typically >6 months in solution or >4 years solid).[1][2]

Seal: Ensure the original vial cap is tight. If the cap is compromised, transfer the solid to a

screw-top scintillation vial.

Label: Apply a hazardous waste tag.

Chemical Name: Nor-NOHA monoacetate.[1][2][3][4][5]
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Hazards: "Irritant," "Bioactive Agent."[1][2]

Secondary Containment: Place the vial into a clear, sealable bag (e.g., Ziploc) to prevent

label corrosion or cross-contamination.

Disposal Stream: Place in the Solid Chemical Waste drum.

Destruction Method: The waste vendor will incinerate this at high temperatures (>1000°C),

breaking the guanidine bond and ensuring total deactivation.[1][2]

Scenario B: Liquid Waste (Stock Solutions)
Context: You have leftover stock solution (e.g., 10 mM in DMSO or Water).[1][2]

Segregation: Do not mix with acidic waste streams (potential for precipitation or heat

generation) or halogenated solvents (unless your facility combines organic waste).[1][2]

Container Choice: Use a High-Density Polyethylene (HDPE) or Glass waste bottle.[1][2]

Solvent Compatibility:

If in DMSO: Dispose of in the "Non-Halogenated Organic Solvents" stream.[1][2]

If in Water: Dispose of in the "Aqueous Chemical Waste" stream.[1][2] Do not pour down

the sink.

Rinsing: Triple-rinse the empty stock vial with a small volume of water/solvent and add the

rinsate to the waste container.[1][2]

Scenario C: Spill Cleanup Protocol
Context: You dropped a vial, and powder is dispersed on the bench.[1][2]

Containment: Cover the spill immediately with a paper towel to prevent aerosolization.[1][2]

Dampen: Lightly wet the towel with water (or 70% ethanol).[2] Why? Dry sweeping generates

dust; damp wiping traps the hygroscopic powder.[1][2]

Collection: Scoop the damp material and towels into a wide-mouth waste jar.
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Decontamination: Wipe the surface with a mild detergent followed by water.[1][2]

Verification: Visual inspection—Nor-NOHA is white; ensure no residue remains.[1][2]

Part 4: Decision Logic & Visualization[1][2]
The following diagram illustrates the decision-making process for disposing of Nor-NOHA,

ensuring no biological activity is released into the environment.
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Start: Identify Waste State

Is it Solid? 
(Powder/Lyophilized)

Is it Liquid? 
(Stock Solution)

Is it a Spill?

Secure in Original Vial 
or Scintillation Vial

Check Solvent Base

Cover & Dampen 
(Prevent Dust)

Place in Secondary 
Sealed Bag

Bin: Solid Chemical Waste

FINAL DISPOSAL: 
High-Temp Incineration 

(Licensed Vendor)

 Vendor Pickup

Stream: Aqueous Waste 
(Trace Contaminants)

 Water/PBS

Stream: Non-Halogenated 
Organic (DMSO)

 DMSO/Ethanol

Collect Debris in 
Wide-Mouth Jar

Click to download full resolution via product page
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Figure 1: Operational decision tree for Nor-NOHA monoacetate waste management. Note that

all paths lead to professional incineration, ensuring zero environmental release.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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